Cas no 1261998-46-2 (4-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid)

• Product Name: 4-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261998-46-2
• MF: C₁₅H₁₁ClO₄
• MW: 290.698443651199
• MDL: MFCD18312737
• CID: 1037843
• PubChem ID: 53218462
• Update Time: 2025-05-26

4-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3'-(methoxycarbonyl)-[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-chloro-3-methoxycarbonylphenyl)benzoic acid
• MFCD18312737
• 4'-Chloro-3'-(methoxycarbonyl)-[1,1'-biphenyl]-4-carboxylicacid
• 4'-Chloro-3'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
• 1261998-46-2
• BS-20374
• DTXSID50683403
• 4-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18312737
• Inchi： 1S/C15H11ClO4/c1-20-15(19)12-8-11(6-7-13(12)16)9-2-4-10(5-3-9)14(17)18/h2-8H,1H3,(H,17,18)
• InChI Key： QAXFNLFHPDFVJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 290.0345865g/mol
• Monoisotopic Mass: 290.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid

Research Brief on 4-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid (CAS: 1261998-46-2) in Chemical Biology and Pharmaceutical Applications

4-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid (CAS: 1261998-46-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This aromatic carboxylic acid derivative, characterized by its chloro and methoxycarbonyl substituents, has demonstrated promising applications in drug discovery and medicinal chemistry. Recent studies have focused on its potential as a building block for the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

Structural analyses of 1261998-46-2 reveal its unique molecular geometry that enables effective binding to various biological targets. The compound's benzoic acid moiety provides an excellent handle for further chemical modifications, while the chloro and methoxycarbonyl groups contribute to its electronic properties and steric profile. These characteristics make it particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs targeting protein-protein interactions and enzyme inhibition.

Recent pharmacological investigations have explored the potential of 4-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid as a precursor for developing novel anti-cancer agents. Several research groups have reported its incorporation into molecular scaffolds that show selective inhibition against specific cancer-associated kinases. In particular, derivatives of this compound have demonstrated promising activity against receptor tyrosine kinases involved in tumor angiogenesis and metastasis.

The synthetic accessibility of 1261998-46-2 has been another focus of current research. Recent publications have described optimized synthetic routes that improve yield and purity while reducing environmental impact. These advancements are particularly relevant for scale-up processes in pharmaceutical development, where consistent quality and cost-effectiveness are crucial considerations.

In drug formulation studies, researchers have investigated the physicochemical properties of 4-(4-Chloro-3-methoxycarbonylphenyl)benzoic acid, including its solubility profile, stability under various conditions, and potential for salt formation. These studies provide valuable data for pharmaceutical scientists working on drug delivery systems and formulation optimization for compounds containing this structural motif.

Looking forward, the versatility of 1261998-46-2 suggests continued importance in pharmaceutical research. Current trends indicate growing interest in its application for developing targeted therapies, particularly in the areas of inflammation and oncology. The compound's modular structure allows for diverse chemical modifications, making it a valuable tool for medicinal chemists exploring new therapeutic avenues.